Cas no 1249672-17-0 (1-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-1-amine)

• Product Name: 1-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-1-amine
• CAS No: 1249672-17-0
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• CID: 6466479
• PubChem ID: 62696073
• Update Time: 2025-06-07

1-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-1-amine
• 1-(1,3-Dimethyl-1h-1,2,4-triazol-5-yl)pentan-1-amine
• 1H-1,2,4-Triazole-5-methanamine, α-butyl-1,3-dimethyl-

• Inchi： 1S/C9H18N4/c1-4-5-6-8(10)9-11-7(2)12-13(9)3/h8H,4-6,10H2,1-3H3
• InChI Key： PDIMAKQUNVTCFK-UHFFFAOYSA-N
• SMILES： C(C1N(N=C(C)N=1)C)(N)CCCC

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 326.4±44.0 °C(Predicted)
• pka: 8.00±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-1-amine

Professional Introduction to 1-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-1-amine (CAS No. 1249672-17-0)

1-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-1-amine is a specialized organic compound characterized by its unique chemical structure and potential applications in pharmaceutical research. This compound, identified by the CAS number 1249672-17-0, has garnered attention in the scientific community due to its structural features and the promising avenues it opens for further exploration.

The molecular framework of 1-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-1-amine consists of a pentanamine backbone linked to a dimethyl-substituted 1H-1,2,4-triazole ring. This configuration suggests a high degree of versatility, enabling the compound to interact with various biological targets. The presence of the triazole ring is particularly noteworthy, as triazoles are well-documented for their role in medicinal chemistry, often serving as key structural motifs in drug candidates.

Recent advancements in drug discovery have highlighted the significance of heterocyclic compounds in developing novel therapeutic agents. The triazole moiety in 1-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-1-amine is known for its ability to modulate biological pathways through its aromatic stability and reactivity. This has positioned the compound as a candidate for further investigation in areas such as anti-inflammatory and anti-viral therapies.

In the realm of pharmaceutical research, the synthesis and characterization of 1-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-1-amine have been influenced by cutting-edge methodologies. Modern synthetic techniques have enabled chemists to produce this compound with high purity and yield, facilitating its use in downstream applications. The structural integrity of this molecule has been confirmed through spectroscopic analyses, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), which provide detailed insights into its chemical environment.

The potential biological activity of 1-(dimethyl-1H-1,2,4-triazol-5-yl)pentan-1-amine has been a focal point for researchers exploring novel therapeutic interventions. Preclinical studies have begun to uncover its interactions with biological targets, suggesting that it may exhibit properties relevant to treating conditions such as cancer and neurodegenerative disorders. The dimethyl substitution on the triazole ring is particularly intriguing, as it can influence the compound's pharmacokinetic profile and binding affinity to target proteins.

The integration of computational chemistry into drug discovery has accelerated the evaluation of compounds like 1-(dimethyl-1H-1,2,4-triazol-5-ylofpentanamino). Molecular docking simulations have been employed to predict how this molecule might interact with enzymes and receptors involved in disease pathways. These simulations provide a rational basis for designing experiments aimed at validating its biological activity in vitro and in vivo.

As the field of medicinal chemistry continues to evolve, 1-(dimethyl-H-polytriazolopentanamino) remains a compound of interest due to its structural complexity and functional diversity. Researchers are exploring its potential as a scaffold for derivative development, aiming to enhance its therapeutic efficacy while minimizing side effects. The collaborative efforts between synthetic chemists and biologists are crucial in translating laboratory findings into viable drug candidates.

The regulatory landscape for new drug development also plays a significant role in shaping the trajectory of research involving compounds like 1-(dimethyl-H-polytriazolopentanamino). Compliance with Good Manufacturing Practices (GMP) ensures that materials used in research are consistently produced under controlled conditions. This standardization is essential for reproducibility and reliability in experimental outcomes.

The future prospects for 1-(dimethyl-H-polytriazolopentanamino) are bright, with ongoing studies expected to yield valuable insights into its pharmacological properties. The integration of interdisciplinary approaches—combining organic synthesis with bioinformatics and pharmacology—will be instrumental in realizing its full potential as a therapeutic agent.